Cas no 153028-12-7 ((Aminosulfonyl)-carbamic Acid 2-Propenyl Ester)

• Product Name: (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester
• CAS No: 153028-12-7
• MF: C₄H₈N₂O₄S
• MW: 180.182319641113
• MDL: MFCD11616269
• CID: 99052
• PubChem ID: 19605053
• Update Time: 2025-11-02

(Aminosulfonyl)-carbamic Acid 2-Propenyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(aminosulfonyl)-, 2-propenyl ester (9CI)
• Allyl sulfamoylcarbamate
• Carbamic acid, (aminosulfonyl)-, 2-propenyl ester
• N-allyloxycarbonylsulfamide
• HDDCJHUNDSQFFE-UHFFFAOYSA-N
• N-allyloxycarbonyl-N-aminosulfonylamine
• CarbaMic acid,(aMinosulfonyl)-,2-propenyl ester (9CI)
• Carbamic acid, (aminosulfonyl)-, 2-propenyl ester (9CI)
• CS-B0477
• SCHEMBL7497332
• Allylsulfamoylcarbamate
• AKOS006316085
• CS-14067
• Carbamic acid,(aminosulfonyl)-,2-propenyl ester(9ci)
• prop-2-enyl N-sulfamoylcarbamate
• 153028-12-7
• Carbamic acid, (aminosulfonyl)-, 2-propenyl ester
• (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester

• MDL： MFCD11616269
• Inchi： 1S/C4H8N2O4S/c1-2-3-10-4(7)6-11(5,8)9/h2H,1,3H2,(H,6,7)(H2,5,8,9)
• InChI Key： HDDCJHUNDSQFFE-UHFFFAOYSA-N
• SMILES： S(N)(NC(=O)OCC=C)(=O)=O

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: -0.5

Experimental Properties

• PSA: 106.87000
• LogP: 1.27410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives

Additional information on (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester

Introduction to (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester and Its CAS No. 153028-12-7

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester, identified by its CAS number 153028-12-7, has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its aminosulfonyl and carbamic acid ester functional groups, exhibits promising characteristics that make it a subject of extensive research in various scientific domains.

The molecular structure of (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester consists of a complex arrangement of atoms that contribute to its reactivity and utility. The presence of the aminosulfonyl group imparts a high degree of polarity to the molecule, enhancing its solubility in polar solvents. This property is particularly advantageous in pharmaceutical formulations where solubility is a critical factor for drug delivery and bioavailability.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced biological activity. (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester has been identified as a potential candidate for various therapeutic applications due to its ability to interact with biological targets. Studies have shown that this compound can modulate enzyme activity and cellular processes, making it a valuable asset in the search for new treatments for complex diseases.

One of the most intriguing aspects of (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester is its role in drug design and development. The compound's structural features allow it to serve as a building block for more complex molecules, enabling researchers to create derivatives with tailored properties. This flexibility has led to its incorporation into numerous synthetic pathways aimed at producing novel pharmacological agents.

The chemical synthesis of (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester involves a series of well-defined reactions that highlight the ingenuity of organic chemistry. The process typically begins with the preparation of key intermediates, such as propenyl alcohol, which is then functionalized to introduce the desired functional groups. The subsequent steps involve the introduction of the aminosulfonyl moiety and the formation of the carbamate ester, resulting in the final product.

Ongoing research in this field continues to uncover new applications for (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester. For instance, recent studies have explored its potential use in polymer chemistry, where it acts as a crosslinking agent to create high-performance materials. The compound's ability to form stable bonds under various conditions makes it an attractive choice for industrial applications.

In addition to its chemical properties, (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester has demonstrated environmental benefits. Its biodegradability and low toxicity profile make it an eco-friendly alternative to traditional synthetic compounds. This aligns with the growing emphasis on sustainable practices in chemical manufacturing and pharmaceutical development.

The future prospects for (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester are vast and exciting. As research progresses, we can expect to see further refinements in its synthesis and applications. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking its full potential and translating laboratory findings into tangible benefits for society.

In conclusion, (Aminosulfonyl)-carbamic Acid 2-Propenyl Ester stands as a testament to the power of chemical innovation. With its unique properties and diverse applications, this compound represents a significant advancement in the field of chemical biology. As we continue to explore its capabilities, we can look forward to new breakthroughs that will shape the future of medicine and materials science.